Cas no 81047-99-6 (2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-)

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- is a synthetic compound with potential applications in organic synthesis. It features a benzimidazole core with a hydroxypropoxy substituent, offering versatile reactivity for forming various chemical bonds. This compound exhibits high purity and stability, making it suitable for research and development in pharmaceuticals and materials science.

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- structure

81047-99-6 structure

Product name:2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-

CAS No:81047-99-6

MF:C₁₄H₂₁N₃O₃

MW:279.33484

CID:722221

PubChem ID:2687

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

- 2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1,3-dihydrobenzimidazol-2-one
- CGP 12177 HYDROCHLORIDE
- Tbhpbo
- CGP 12177
- 4-(3-(TERT-BUTYLAMINO)-2-HYDROXYPROPOXY)-1,3-DIHYDROBENZIMIDAZOL-2-ONE
- 4-(3-tert-Butylamino-2-hydroxypropoxy)benzimidazol-2-one
- (+/-)-CGP-12177A hydrochloride
- CGP12177
- CCG-204467
- Cgp-12177
- CGP-12177A hydrochloride
- NCGC00015184-04
- NCGC00015184-05
- CGP12177A
- SpecPlus_000776
- NCGC00025024-03
- KBio2_007574
- Lopac0_000372
- FT-0708718
- NCGC00025024-02
- DivK1c_006872
- KBioSS_002444
- SCHEMBL2016211
- [3H]CGP 12177
- CGP-12177, (+/-)-
- BRD-A34706053-003-01-9
- 2H-Benzimidazol-2-one, 4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-1,3-dihydro-
- Cgp 12177A
- UNII-R89UMZ82MJ
- NCGC00015184-08
- 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-2h-benzimidazol-2-one
- [3H]CGP12177
- CHEMBL420746
- [3H]-CGP12177
- 81047-99-6
- R89UMZ82MJ
- GTPL532
- 2H-Benzimidazol-2-one, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
- GTPL5387
- DTXSID901001733
- SDCCGSBI-0050360.P003
- BDBM50027879
- Spectrum_001907
- BDBM25747
- KBio1_001816
- CHEBI:73288
- NCGC00015184-03
- KBio2_005006
- L000166
- KBioGR_001194
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-2,3-dihydro-1H-1,3-benzodiazol-2-one
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1,3-dihydro-2H-benzimidazol-2-one
- KBio2_002438
- 7-[3-(tert-Butylamino)-2-hydroxypropoxy]-1H-benzimidazol-2-ol
- Q27075889
- (+/-)-CGP-12177
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
- Spectrum4_000777
- BRD-A40084411-003-07-7
- Inchi： InChI=1S/C14H21N3O3/c1-14(2,3)15-7-9(18)8-20-11-6-4-5-10-12(11)17-13(19)16-10/h4-6,9,15,18H,7-8H2,1-3H3,(H2,16,17,19)
- InChI Key： UMQUQWCJKFOUGV-UHFFFAOYSA-N
- SMILES： CC(C)(C)NCC(COC1=CC=CC2=C1NC(=O)N2)O

Computed Properties

Exact Mass: 279.15800
Monoisotopic Mass: 279.158
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 82.6A^2
XLogP3: 0.5
Tautomer Count: 3

Experimental Properties

Color/Form: White solid
Density: 1.179
Boiling Point: 376.3°C at 760 mmHg
Flash Point: 181.4°C
Refractive Index: 1.55
Solubility: DMSO: >10 mg/mL
PSA: 90.14000
LogP: 1.37490
Solubility: Dimethyl sulfoxide: >10 mg/ml

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Security Information

WGK Germany：3

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-203878-10mg	CGP 12177 hydrochloride,	81047-99-6	10mg	￥639.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-203878A-50 mg	CGP 12177 hydrochloride,	81047-99-6	50mg	￥2,068.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-203878-10 mg	CGP 12177 hydrochloride,	81047-99-6	10mg	￥639.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-203878A-50mg	CGP 12177 hydrochloride,	81047-99-6	50mg	￥2068.00	2023-09-05